Cas no 2167388-13-6 (6-amino-2-sulfanyl-5-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-amino-2-sulfanyl-5-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2167388-13-6
• MF: C₈H₇N₃OS₂
• MW: 225.290678262711
• CID: 6547072
• PubChem ID: 165520456
• Update Time: 2025-06-08

6-amino-2-sulfanyl-5-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-sulfanyl-5-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one
• 2167388-13-6
• EN300-1452196

• Inchi： 1S/C8H7N3OS2/c9-6-5(4-2-1-3-14-4)7(12)11-8(13)10-6/h1-3H,(H4,9,10,11,12,13)
• InChI Key： VKWPXNWKXXCKMT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(NC(NC=1N)=S)=O

Computed Properties

• Exact Mass: 225.00305420g/mol
• Monoisotopic Mass: 225.00305420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 128Ų

Additional information on 6-amino-2-sulfanyl-5-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one

Professional Introduction to Compound with CAS No. 2167388-13-6 and Product Name: 6-amino-2-sulfanyl-5-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one

The compound with the CAS number 2167388-13-6 and the product name 6-amino-2-sulfanyl-5-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its pyrimidine core structure functionalized with amino, sulfanyl, and thiophenyl groups, has garnered considerable attention due to its versatile biological activities and potential therapeutic applications.

At the heart of this compound's molecular architecture lies a pyrimidine ring, a fundamental scaffold in medicinal chemistry renowned for its role in numerous bioactive molecules. The presence of an amino group at the 6-position and a sulfanyl group at the 2-position introduces unique electronic and steric properties, enhancing its interaction with biological targets. Specifically, the thiophen-2-yl moiety at the 5-position not only contributes to the compound's aromaticity but also influences its solubility and metabolic stability, making it an attractive candidate for further development.

Recent studies have highlighted the importance of dihydropyrimidinones as key intermediates in drug discovery. These derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question (6-amino-2-sulfanyl-5-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one) has been shown to possess promising pharmacological effects, particularly in modulating enzyme activity and cellular signaling pathways associated with various diseases.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell proliferation, differentiation, and survival, making them attractive targets for therapeutic intervention. The structural features of 6-amino-2-sulfanyl-5-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one, particularly the arrangement of its functional groups around the pyrimidine core, suggest that it can effectively bind to kinase active sites. This binding affinity has been demonstrated in preliminary computational studies and experimental assays, indicating its potential as a lead compound for kinase-targeted therapies.

In addition to its kinase inhibition properties, this compound has shown intriguing activity against other disease-related targets. For instance, research has indicated that it may exhibit antioxidant effects, which could be beneficial in conditions characterized by oxidative stress. Furthermore, its ability to interact with DNA-binding proteins has raised interest in its potential applications in oncology research. The thiophenyl group, in particular, has been implicated in stabilizing protein-ligand interactions due to its ability to form hydrophobic pockets within binding cavities.

The synthesis of 6-amino-2-sulfanyl-5-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one represents a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled chemists to construct complex heterocyclic frameworks with high precision and yield. The use of transition metal-catalyzed reactions and palladium-mediated cross-coupling techniques has been instrumental in achieving the desired substitution patterns on the pyrimidine ring. These advances not only facilitate the production of such compounds but also open avenues for structural optimization through library synthesis approaches.

The pharmacokinetic profile of this compound is another critical area of investigation. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) properties using both in vitro and in vivo models. Preliminary findings suggest that it exhibits favorable solubility characteristics and moderate bioavailability upon oral administration. However, further research is needed to optimize its pharmacokinetic properties and ensure long-term efficacy.

From a regulatory perspective, the development of novel pharmaceutical compounds like 6-amino-2-sulfanyl-5-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one must adhere to stringent guidelines set forth by global health authorities such as the FDA and EMA. These regulations ensure that new drugs are safe for human use and that their benefits outweigh their risks. Compliance with these standards is essential for advancing from preclinical studies to clinical trials and eventual market approval.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have allowed researchers to predict how this compound might interact with biological targets at an atomic level. By leveraging these tools alongside experimental data from high-throughput screening assays (HTS), scientists can rapidly identify promising candidates for further investigation. This integrated approach accelerates the drug development pipeline while reducing costs associated with traditional trial-and-error methods.

Future directions for research on 6-amino-2-sulfanyl-5-(thiophen-2-y l)-3 ,4 -dih ydrop y rimidin -4 -one include exploring its mechanism of action in greater detail through biochemical assays and structural biology techniques such as X-ray crystallography or cryo-electron microscopy (CryoEM). Understanding how it exerts its effects at a molecular level will provide valuable insights into designing next-generation analogs with improved potency or selectivity.

The broader significance of this compound lies not only in its individual properties but also as part of an emerging class of heterocyclic molecules that bridge traditional medicinal chemistry paradigms with cutting-edge synthetic methodologies. Its success underscores how interdisciplinary collaboration between chemists , biologists , pharmacologists , computational scientists ,